Cas no 201206-92-0 (1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy-)

• Product Name: 1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy-
• CAS No: 201206-92-0
• MF: C₂₂H₁₆I₂O₂
• MW: 566.170190811157
• CID: 2840285
• PubChem ID: 5045943
• Update Time: 2025-04-21

1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• HIZWAQDKAGRIPL-UHFFFAOYSA-N
• SCHEMBL3917069
• (+/-)-3,3'-diiodo-2,2'-dimethoxy-1,1'-binaphthyl
• (-/+)-3,3'-diiodo-2,2'-dimethoxy-1,1'-binaphthyl
• 180507-30-6
• 201206-92-0
• (S)-3,3'-Diiodo-2,2'-dimethoxy-1,1'-binaphthalene
• 3,3'-DIIODO-2,2'-DIMETHOXY-1,1'-BINAPHTHYL
• DTXSID10407763
• AKOS024427013
• DTXCID60358615
• 1,1'-Binaphthalene, 3,3'-diiodo-2,2'-dimethoxy-
• 3,3'-DIIODO-2,2'-DIMETHOXY-(1,1')BINAPHTHALENYL
• 3,3'-Diiodo-2,2'-dimethoxy-1,1'-binaphthalene

• Inchi： 1S/C22H16I2O2/c1-25-21-17(23)11-13-7-3-5-9-15(13)19(21)20-16-10-6-4-8-14(16)12-18(24)22(20)26-2/h3-12H,1-2H3
• InChI Key： HIZWAQDKAGRIPL-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C(=C1OC)C1=C(C(=CC2C=CC=CC1=2)I)OC

Computed Properties

• Exact Mass: 565.92397Da
• Monoisotopic Mass: 565.92397Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 18.5Ų